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Compound of Interest

Compound Name: (S)-3-Allylmorpholine

CAS No.: 1251751-03-7

Cat. No.: B3394366

Get Quote

Executive Summary
Chiral morpholines are ubiquitous structural motifs in modern drug discovery and

development[1]. They offer superior physicochemical properties compared to their piperidine

analogs, primarily due to the electronegative oxygen atom which lowers the basicity of the

amine (pKa ~8.3 for morpholine vs. ~11.2 for piperidine). This strategic tuning of basicity

enhances metabolic stability, improves membrane permeability, and significantly reduces

hERG-related cardiotoxicity liabilities ()[1].

The introduction of an allyl group at the C3 position of the morpholine ring—specifically in the

(S)-configuration—provides a highly versatile synthetic handle. The terminal alkene can

undergo downstream functionalization via cross-metathesis, hydroboration-oxidation, or

dihydroxylation, allowing medicinal chemists to rapidly diversify the scaffold during rigorous

structure-activity relationship (SAR) campaigns.

Chemical Identifiers & Physicochemical Profiling
Accurate chemical identification is critical for regulatory compliance and compound tracking.

The following table summarizes the core identifiers and predicted physicochemical properties
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of (S)-3-Allylmorpholine based on established chemical databases[2],[3].

Property Value

Chemical Name (S)-3-Allylmorpholine

CAS Registry Number 1251751-03-7

Molecular Formula C7H13NO

Molecular Weight 127.186 g/mol

InChIKey ONQMFQLWXIJVPR-ZETCQYMHSA-N

Isomeric SMILES C=CC[C@@H]1COCCN1

Predicted LogP 0.6

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 2

Synthesis Methodology: The Aziridine Ring-Opening
Strategy
The most robust and stereospecific route to (S)-3-Allylmorpholine avoids the limitations of the

traditional chiral pool by utilizing an N-activated aziridine intermediate. This methodology,

pioneered by ()[4], leverages a highly regioselective organocuprate ring-opening followed by a

microwave-assisted annulation utilizing vinylsulfonium salts ()[5].

Synthetic Workflow
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Figure 1: Stereospecific synthesis workflow of (S)-3-Allylmorpholine from a chiral aziridine.

Step-by-Step Experimental Protocols & Causality
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Step 1: Regioselective Cu-Catalyzed Ring Opening

Reagents: Methyl 1-(benzothiazole-2-sulfonyl)aziridine-2-carboxylate derivative (1.0 equiv),

Allylmagnesium bromide (1.5 equiv), CuBr·SMe₂ (0.1 equiv), anhydrous THF.

Procedure: Suspend the CuBr·SMe₂ catalyst in anhydrous THF under an argon atmosphere

and cool to -55 °C. Add the allylmagnesium bromide dropwise to generate the active

organocuprate species. Slowly introduce the N-Bts aziridine solution. Stir for 1.5 hours at -55

°C, allowing it to gradually warm to room temperature. Quench the reaction strictly with

saturated aqueous NH₄Cl to complex the copper, extract with ethyl acetate, and purify via

flash chromatography.

Causality (E-E-A-T): Uncatalyzed Grignard reagents act as strong, hard bases, which

frequently lead to unwanted elimination reactions or poor regioselectivity when attacking

aziridines. The addition of a copper catalyst forms a "softer" organocuprate nucleophile in

situ. This thermodynamic shift promotes a clean, S_N2-type ring opening exclusively at the

less hindered carbon of the aziridine, yielding the required β-amino alcohol with absolute

stereospecificity and preventing racemization[4].

Step 2: Microwave-Assisted Ring Annulation

Reagents: N-Bts β-amino alcohol (1.0 equiv), Diphenyl(vinyl)sulfonium triflate (1.2 equiv),

K₂CO₃ (2.0 equiv), Dichloromethane (DCM).

Procedure: Dissolve the N-Bts β-amino alcohol and the vinylsulfonium salt in DCM. Add

finely powdered K₂CO₃ as a heterogeneous base. Seal the vessel and subject the mixture to

microwave irradiation (80 °C) for 45 minutes. Filter the suspension to remove inorganic salts,

concentrate the filtrate in vacuo, and isolate the cyclized N-Bts morpholine via silica gel

chromatography.

Causality (E-E-A-T): Traditional morpholine syntheses require harsh acidic dehydration of

diols, which can compromise sensitive functional groups like the allyl double bond.

Vinylsulfonium salts act as highly efficient, mild C2 synthons. The oxygen of the β-amino

alcohol undergoes a Michael-type addition to the vinyl group, forming a sulfonium ylide

intermediate. This intermediate is rapidly displaced intramolecularly by the nitrogen atom,

closing the morpholine ring efficiently without requiring extreme pH conditions[5].
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Step 3: Mild Deprotection of the N-Bts Group

Reagents: N-Bts protected (S)-3-allylmorpholine (1.0 equiv), 2-Mercaptoacetic acid (2.0

equiv), LiOH (3.0 equiv), DMF.

Procedure: Dissolve the protected morpholine in DMF. Add LiOH followed by 2-

mercaptoacetic acid. Stir the reaction vigorously at room temperature for 2–4 hours. Monitor

via TLC until the starting material is completely consumed. Dilute with water, extract with

diethyl ether, dry over Na₂SO₄, and concentrate to yield the free (S)-3-Allylmorpholine.

Causality (E-E-A-T): The N-2-benzothiazolesulfonyl (Bts) protecting group is strategically

chosen over traditional Tosyl (Ts) or Nosyl (Ns) groups. While Ts requires harsh acidic or

reductive conditions for removal, Bts is uniquely labile to thiolate nucleophiles. Cleavage

occurs under exceptionally mild, room-temperature basic conditions via a Meisenheimer-type

complex. This self-validating choice prevents any thermodynamic racemization of the

sensitive C3 stereocenter and ensures the terminal alkene remains intact[4].

Analytical Characterization & Quality Control
To ensure the integrity of the synthesized (S)-3-Allylmorpholine for downstream biological

assays, the following analytical validations are standard protocol:

Chiral Purity Assessment (HPLC): To validate the enantiomeric excess (ee), chiral stationary

phase high-performance liquid chromatography (HPLC) is mandatory. Columns such as

Chiralcel OD-H or Chiralpak AD-H are typically employed. The mobile phase must include a

basic modifier (e.g., Hexane/Isopropanol 90:10 v/v with 0.1% diethylamine) to suppress peak

tailing caused by the secondary morpholine nitrogen.

Structural Verification (NMR): ¹H and ¹³C NMR spectroscopy confirm structural integrity. The

allyl group presents distinct multiplet signals in the 5.7–5.9 ppm range (internal alkene

proton) and 5.0–5.2 ppm (terminal alkene protons). The C3 methine proton typically appears

as a complex multiplet around 2.8–3.1 ppm, shifted downfield due to the adjacent nitrogen

and allyl substituent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3394366?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3394366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

